Cas no 27400-72-2 (1,3,?-Octatriene,3,7-dimethyl-, (3E)-)

1,3,?-Octatriene,3,7-dimethyl-, (3E)- structure

27400-72-2 structure

Product Name:1,3,?-Octatriene,3,7-dimethyl-, (3E)-

CAS No:27400-72-2

Molecular Formula:C₁₀H₁₆

Molecular Weight:136.23404

CID:277480

PubChem ID:5281553

1,3,?-Octatriene,3,7-dimethyl-, (3E)- Properties

Names and Identifiers

- 1,3,?-Octatriene,3,7-dimethyl-, (3E)-
- (E)-Ocimene
- 1,3,?-Octatriene,3,7-dimethyl-, (E)-
- Ocimene, trans- (8CI)
- trans-Ocimene
- E-beta-Ocimene
- OCIMENE
- J-007176
- 1,3,6-Octatriene, 3,7-dimethyl-, (E)-
- (E)-beta-ocimene
- DTXSID8040567
- (E)-beta -Ocimene
- Ocimene, trans
- .beta.-Ocimene, (E)-
- 3,7-Dimethyl-(E)-1,3,6-Octatriene
- trans-beta -Ocimene
- 3,7-Dimethyl-1,3,6-octatriene (natural)
- .beta.-trans-Ocimene
- (E)- .beta.-Ocimene
- beta-Ocimene 100 microg/mL in Methanol
- (E)-3,7-Dimethyloctatriene
- Ocimene, trans-.beta.-
- Ocimene, trans-beta-
- beta -trans-Ocimene
- ocimene (e-beta-)
- 3779-61-1
- E-3,7-Dimethyl-1,3,6-octatriene
- (3E)-3,7-dimethyl-octa-1,3,6-triene
- (E)-3,7-Dimethylocta-1,3,6-triene
- OCIMENE TRANS-.BETA.-FORM [MI]
- Q26777012
- 3,7-DIMETHYLOCTA-1,3,6-TRIENE, (E)-
- IHPKGUQCSIINRJ-UHFFFAOYSA-N
- EINECS 223-241-5
- CHEBI:64280
- FEMA No. 3539
- Ocimene(mixture of isomers)
- trans-.beta.-Ocimene
- EINECS 237-641-2
- 27400-72-2
- .beta.-Ocimene
- UNII-V96I2PX4L5
- CS-0064406
- A-Ocimene
- p-Ocimene
- Octatriene, 3,7-dimethyl-, (E)-
- AKOS015903787
- (e)-3,7-dimethyl-1,3,6-octatriene
- .beta.-(E)-Ocimene
- 3,7-Dimethyl-(E)-Octatriene
- LMPR0102010021
- 3,7-DIMETHYL-1,3,6-OCTATRIENE
- (3E)-beta-ocimene
- beta-Ocimene
- AS-80273
- 3,7-dimethyl-1,3E,6-octatriene
- 13877-91-3
- V96I2PX4L5
- beta-OCIMENE, (3E)-
- trans-3,7-dimethylocta-1,3,6-triene
- C09873
- .BETA.-OCIMENE, (3E)-
- t-.beta.-Ocimene
- beta -(E)-Ocimene
- 3,7-DIMETHYLOCTA-1,3,6-TRIENE, (3E)-
- bmse000964
- 38BQ4UYY06
- Ocimene, beta-
- beta-trans-Ocimene
- HY-117215
- trans-3,7-Dimethyl-1,3,6-Octatriene
- UNII-38BQ4UYY06
- DIMETHYL-1,3,6-OCTATRIENE [FHFI]
- Ocimene (E)
- NS00013049
- trans-beta-Ocimene
- OCIMENE TRANS-.BETA.-FORM
- (3E)-3,7-dimethylocta-1,3,6-triene
- Ocimene trans-beta-form
- 1,3,6-Octatriene, 3,7-dimethyl-
- CHEMBL2228374
- 1,3,6-Octatriene, 3,7-dimethyl-, (3E)-
- (3E)-3,7-Dimethyl-1,3,6-octatriene
- +Expand
- InChIKey： IHPKGUQCSIINRJ-CSKARUKUSA-N
- Inchi： InChI=1S/C10H16/c1-5-10(4)8-6-7-9(2)3/h5,7-8H,1,6H2,2-4H3/b10-8+
- SMILES： C=C/C(=C/C/C=C(/C)\C)/C

Computed Properties

Exact Mass: 136.125201
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 136.125201
Heavy Atom Count: 10
Complexity: 155
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 0

Experimental Properties

Boiling Point: 175.2°Cat760mmHg
Flash Point: 46.9°C
Density: 0.776

1,3,?-Octatriene,3,7-dimethyl-, (3E)- Related Literature

1. On splitting of the NICS(1) magnetic aromaticity index†

Piotr F. J. Lipiński RSC Adv., 2016,6, 23900-23904
2. Transition-metal complexes containing an as-donor positively-charged ligand

J. Chem. Soc. D, 1969, 1094-1095
3. Self-assembled d-arginine derivatives based on click chemical reactions for intracellular codelivery of antigens and adjuvants for potential immunotherapy†

Xiao He,Yannv Qu,Xiaohong Lin,Jiapan Sun,Zhiru Jiang,Chaodong Wang,Yuanfei Deng,Fei Yan,Yansun Sun J. Mater. Chem. B, 2022,10, 3491-3500
4. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
5. Microcasting with agarose gel via degassed polydimethylsiloxane molds for repellency-guided cell patterning†

Nobuyuki Tanaka,Hiroyuki Moriguchi,Asako Sato,Kenta Shimba,Yasuhiko Jimbo,Yo Tanaka RSC Adv., 2016,6, 54754-54762
6. Fractionation of elements by particle size of ashes ejected from Copahue Volcano, Argentina

Darío Gómez,Patricia Smichowski,Griselda Polla,Ariel Ledesma,Sara Resnizky,Susana Rosa J. Environ. Monit., 2002,4, 972-977
7. Results report of apatite fission-track analysis by LA-ICP-MS and its comparison with the conventional external detector method of dating†

Sofía Bordese J. Anal. At. Spectrom., 2022,37, 369-380
8. An acoustofluidic device for efficient mixing over a wide range of flow rates†

Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
9. Correction: Affinity binding of chicken apolipoprotein A1 to a novel flax orbitide (linusorb)

Pramodkumar D. Jadhav RSC Adv., 2020,10, 14803-14803
10. Synthesis of fluorescent dye-doped silica nanoparticles for target-cell-specific delivery and intracellular MicroRNA imaging†

Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573

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